Cas no 658062-74-9 (3-(2,2,2-trifluoroethoxy)phenol)
3-(2,2,2-Trifluoroethoxy)phenol is a fluorinated phenolic compound characterized by the presence of a trifluoroethoxy substituent on the aromatic ring. This structural feature enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoroethoxy group contributes to increased electron-withdrawing effects, which can influence reactivity in electrophilic aromatic substitution or coupling reactions. Its unique properties also make it suitable for applications in material science, particularly in the development of specialty polymers and coatings. The compound exhibits good solubility in organic solvents, facilitating its use in synthetic workflows. Careful handling is recommended due to potential reactivity under strong acidic or basic conditions.
658062-74-9 structure
Product Name:3-(2,2,2-trifluoroethoxy)phenol
CAS No:658062-74-9
MF:C8H7F3O2
MW:192.135193109512
CID:1695754
PubChem ID:19690811
Update Time:2025-10-29
3-(2,2,2-trifluoroethoxy)phenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3-(2,2,2-trifluoroethoxy)-
- Z381415512
- EN300-65882
- PZZNHAZMDITYQC-UHFFFAOYSA-N
- G58115
- AKOS008122361
- 658062-74-9
- 3-(2,2,2-trifluoroethoxy)phenol
- A1-38551
- SCHEMBL4719177
-
- Inchi： 1S/C8H7F3O2/c9-8(10,11)5-13-7-3-1-2-6(12)4-7/h1-4,12H,5H2
- InChI Key： PZZNHAZMDITYQC-UHFFFAOYSA-N
- SMILES： FC(COC1C=CC=C(C=1)O)(F)F
Computed Properties
- Exact Mass: 192.03981
- Monoisotopic Mass: 192.03981395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
3-(2,2,2-trifluoroethoxy)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B588090-10mg |
3-(2,2,2-trifluoroethoxy)phenol |
658062-74-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B588090-50mg |
3-(2,2,2-trifluoroethoxy)phenol |
658062-74-9 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B588090-100mg |
3-(2,2,2-trifluoroethoxy)phenol |
658062-74-9 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-65882-0.05g |
3-(2,2,2-trifluoroethoxy)phenol |
658062-74-9 | 95.0% | 0.05g |
$135.0 | 2025-02-20 | |
| Enamine | EN300-65882-0.1g |
3-(2,2,2-trifluoroethoxy)phenol |
658062-74-9 | 95.0% | 0.1g |
$202.0 | 2025-02-20 | |
| Enamine | EN300-65882-0.25g |
3-(2,2,2-trifluoroethoxy)phenol |
658062-74-9 | 95.0% | 0.25g |
$289.0 | 2025-02-20 | |
| Enamine | EN300-65882-0.5g |
3-(2,2,2-trifluoroethoxy)phenol |
658062-74-9 | 95.0% | 0.5g |
$480.0 | 2025-02-20 | |
| Enamine | EN300-65882-1.0g |
3-(2,2,2-trifluoroethoxy)phenol |
658062-74-9 | 95.0% | 1.0g |
$614.0 | 2025-02-20 | |
| Enamine | EN300-65882-2.5g |
3-(2,2,2-trifluoroethoxy)phenol |
658062-74-9 | 95.0% | 2.5g |
$1202.0 | 2025-02-20 | |
| Enamine | EN300-65882-5.0g |
3-(2,2,2-trifluoroethoxy)phenol |
658062-74-9 | 95.0% | 5.0g |
$1779.0 | 2025-02-20 |
3-(2,2,2-trifluoroethoxy)phenol Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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